Octadecyl p-coumarate

• CAS No.: 72943-88-5
• Product Name: Octadecyl p-coumarate
• Molecular Formula: C27H44O3
• Molecular Weight: 416.6 g/mol
• IUPAC Name: octadecyl (E)-3-(4-hydroxyphenyl)prop-2-enoate
• Standard InChI: InChI=1S/C27H44O3/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-24-30-27(29)23-20-25-18-21-26(28)22-19-25/h18-23,28H,2-17,24H2,1H3/b23-20+
• Standard InChIKey: SXXOKKBSVARFFB-UHFFFAOYSA-N
• Isomeric SMILES: CCCCCCCCCCCCCCCCCCOC(=O)/C=C/C1=CC=C(C=C1)O
• SMILES: CCCCCCCCCCCCCCCCCCOC(=O)C=CC1=CC=C(C=C1)O
• Canonical SMILES: CCCCCCCCCCCCCCCCCCOC(=O)C=CC1=CC=C(C=C1)O
• Appearance: Powder
• Melting Point: 99-100°C
• Physical Description: Solid
• Description: Octadecyl cis-p-coumarate belongs to the class of organic compounds known as coumaric acid esters. These are aromatic compounds containing an ester derivative of coumaric acid. Octadecyl cis-p-coumarate exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Within the cell, octadecyl cis-p-coumarate is primarily located in the membrane (predicted from logP). Outside of the human body, octadecyl cis-p-coumarate can be found in potato and root vegetables. This makes octadecyl cis-p-coumarate a potential biomarker for the consumption of these food products.
• PubChem Compound: 12018904
• Last Modified: Nov 11 2021